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Compound of Interest

Compound Name:
3-bromo-N-

methylbenzenesulfonamide

Cat. No.: B131356 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed procedures for the safe handling and storage of 3-
bromo-N-methylbenzenesulfonamide (CAS No: 153435-79-1), a compound relevant in

pharmaceutical research and development. Adherence to these protocols is crucial to ensure

personnel safety and maintain the integrity of the chemical.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 3-bromo-N-
methylbenzenesulfonamide is presented in the table below. This data is essential for its

proper handling and use in experimental settings.
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Property Value

Molecular Formula C7H8BrNO2S

Molecular Weight 250.113 g/mol

Appearance Solid[1]

Melting Point 62-66°C

Boiling Point 343.0 ± 44.0°C at 760 mmHg

Density 1.6 ± 0.1 g/cm³

Flash Point 161.2 ± 28.4°C

Purity ≥98%[1][2]

Hazard Identification and Safety Precautions
3-bromo-N-methylbenzenesulfonamide is classified as a hazardous chemical.[3] Key hazard

statements include:

Causes skin irritation (H315)[1][4]

Causes serious eye irritation (H319)[1][4]

May cause respiratory irritation (H335)[1][4]

The signal word for this chemical is "Warning".[1][3]

The following diagram illustrates the necessary personal protective equipment to be worn when

handling this compound.
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Required Personal Protective Equipment

Protective Gloves
(e.g., Nitrile)

Laboratory Coat

Safety Goggles

Face Protection
(as needed)

Handling
3-bromo-N-

methylbenzenesulfonamide

Click to download full resolution via product page

Caption: Required PPE for handling 3-bromo-N-methylbenzenesulfonamide.

Experimental Protocols
The following protocols outline the recommended procedures for handling and storing 3-
bromo-N-methylbenzenesulfonamide in a laboratory setting.

This protocol is designed to ensure the safe handling of the compound during routine

experimental work.

Preparation:

Work in a well-ventilated area, preferably within a chemical fume hood.[3][5]

Ensure that an eyewash station and safety shower are readily accessible.[5]

Don all required PPE as specified in the diagram above.
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Weighing and Dispensing:

Handle the solid compound carefully to avoid dust formation.[3]

Use appropriate tools (e.g., spatula, weighing paper) for transferring the solid.

Close the container tightly immediately after use.[3]

Experimental Use:

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe dust, fumes, or vapors.[3]

Keep the compound away from incompatible materials such as strong oxidizing agents.[3]

Post-Experiment:

Wash hands and any exposed skin thoroughly after handling.[3]

Clean the work area and any contaminated equipment.

Contaminated clothing should be removed and washed before reuse.[3]

Waste Disposal:

Dispose of waste material and empty containers in accordance with local, state, and

federal regulations.[3] The material should be sent to an approved waste disposal plant.[3]

Proper storage is essential to maintain the stability and integrity of 3-bromo-N-
methylbenzenesulfonamide.

Storage Conditions:

Store in a dry, cool, and well-ventilated place.[3][4]

Keep the container tightly closed to prevent moisture ingress.[3][4]

The recommended storage temperature is ambient room temperature.[1][2]
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Container:

Keep the compound in its original, properly labeled container.

Incompatibilities:

Store away from strong oxidizing agents.[3]

Security:

Store in a locked-up area to restrict access to authorized personnel only.[3]

Emergency Procedures
In case of accidental exposure, follow these first-aid measures immediately.

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing for at least 15 minutes and seek medical attention.

[3]

Skin Contact: Wash off immediately with plenty of soap and water for at least 15 minutes. If

skin irritation occurs, get medical advice/attention.[3]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[3]

Ingestion: Clean mouth with water and drink plenty of water afterwards. Get medical

attention if symptoms occur.[3]

Workflow and Logic Diagrams
The following diagrams illustrate the logical flow of handling and storage procedures, as well as

the relationship between hazards and safety measures.
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Caption: Workflow for handling and storage of 3-bromo-N-methylbenzenesulfonamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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